Zaldaride maleate

• CAS No.: 109826-27-9
• Product Name: Zaldaride maleate
• Molecular Formula: C30H32N4O6
• Molecular Weight: 544.6 g/mol
• IUPAC Name: (Z)-but-2-enedioic acid;3-[1-[(4-methyl-6H-pyrrolo[1,2-a][4,1]benzoxazepin-4-yl)methyl]piperidin-4-yl]-1H-benzimidazol-2-one
• Standard InChI: InChI=1S/C26H28N4O2.C4H4O4/c1-26(24-11-6-14-29(24)22-9-4-2-7-19(22)17-32-26)18-28-15-12-20(13-16-28)30-23-10-5-3-8-21(23)27-25(30)31;5-3(6)1-2-4(7)8/h2-11,14,20H,12-13,15-18H2,1H3,(H,27,31);1-2H,(H,5,6)(H,7,8)/b;2-1-
• Standard InChIKey: NGODOSILXOFQPH-BTJKTKAUSA-N
• Isomeric SMILES: CC1(C2=CC=CN2C3=CC=CC=C3CO1)CN4CCC(CC4)N5C6=CC=CC=C6NC5=O.C(=C\C(=O)O)\C(=O)O
• SMILES: CC1(C2=CC=CN2C3=CC=CC=C3CO1)CN4CCC(CC4)N5C6=CC=CC=C6NC5=O.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC1(C2=CC=CN2C3=CC=CC=C3CO1)CN4CCC(CC4)N5C6=CC=CC=C6NC5=O.C(=CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: Zaldaride maleate is an intestinal calmodulin inhibitor which has been shown to decrease the severity and duration of travelers' diarrhea and research suggests that calmodulin and intracellular calcium may serve as mediators of diarrhea in bacterial enteric infection.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 109826-26-8 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,3-dihydro-1-(1-((4-methyl-4H,6H-pyrrolo(1,2a)(4,1)-benzoxazepin-4-yl)methyl)-4-piperidinyl)-2H-benzimidazol-2-one; CGS 9343B; CGS 9343B maleate; CGS-9343B; KW-6517; zaldaride maleate; Zy 17617B; Zy-17617B
• Reference: 1: DuPont HL, Ericsson CD, Mathewson JJ, Marani S, Knellwolf-Cousin AL, Martinez-Sandoval FG. Zaldaride maleate, an intestinal calmodulin inhibitor, in the therapy of travelers' diarrhea. Gastroenterology. 1993 Mar;104(3):709-15. PubMed PMID: 8440431.; 2: Okhuysen PC, DuPont HL, Ericsson CD, Marani S, Martinez-Sandoval FG, Olesen MA, Ravelli GP. Zaldaride maleate (a new calmodulin antagonist) versus loperamide in the treatment of traveler's diarrhea: randomized, placebo-controlled trial. Clin Infect Dis. 1995 Aug;21(2):341-4. PubMed PMID: 8562742.; 3: Powlin SS, Keng PC, Miller RK. Toxicity of cadmium in human trophoblast cells (JAr choriocarcinoma): role of calmodulin and the calmodulin inhibitor, zaldaride maleate. Toxicol Appl Pharmacol. 1997 Jun;144(2):225-34. PubMed PMID: 9194406.; 4: Aikawa N, Karasawa A, Ohmori K. Effect of zaldaride maleate, an antidiarrheal compound, on intracellular cyclic nucleotide-mediated intestinal ion secretion in rats. Eur J Pharmacol. 2000 Apr 14;394(2-3):233-6. PubMed PMID: 10771288.; 5: Aikawa N, Horikoshi K, Maeda H, Kobayashi H, Ohmori K. Comparison of the antidiarrheal effects of zaldaride maleate and its optical isomers in rats. Biol Pharm Bull. 2000 Apr;23(4):402-5. PubMed PMID: 10784416.; 6: Aikawa N, Horikoshi K, Maeda H, Kobayashi H, Ohmori K. Antidiarrheal effects of zaldaride maleate after oral, intravenous and subcutaneous administration to rats. Jpn J Pharmacol. 1999 Dec;81(4):397-400. PubMed PMID: 10669047.; 7: Aikawa N, Karasawa A. Effects of KW-5617 (zaldaride maleate), a potent and selective calmodulin inhibitor, on secretory diarrhea and on gastrointestinal propulsion in rats. Jpn J Pharmacol. 1998 Feb;76(2):199-206. PubMed PMID: 9541283.; 8: Aikawa N, Karasawa A, Ohmori K. Effects of zaldaride maleate, an antidiarrheal compound, on intracellular Ca2+-mediated short-circuit current response in the rat colonic mucosa. Jpn J Pharmacol. 2000 May;83(1):86-8. PubMed PMID: 10887945.; 9: Silberschmidt G, Schick MT, Steffen R, Kilpatrick ME, Murphy JR, Oyofo BA, el-Etr S, Gyurech D, Mourad AS, Mathewson JT, et al. Treatment of travellers' diarrhoea: zaldaride compared with loperamide and placebo. Eur J Gastroenterol Hepatol. 1995 Sep;7(9):871-5. PubMed PMID: 8574720.; 10: Aikawa N, Kishibayashi N, Karasawa A, Ohmori K. The effect of zaldaride maleate, an antidiarrheal compound, on acetylcholine-induced intestinal electrolyte secretion. Biol Pharm Bull. 2000 Nov;23(11):1377-8. PubMed PMID: 11085370.; 11: Aikawa N, Ohmori K. Effect of zaldaride maleate, an antidiarrheal compound, on visceral pain reflex induced by small intestinal distention in anesthetized rats. Jpn J Pharmacol. 1999 Dec;81(4):381-7. PubMed PMID: 10669044.; 12: Aikawa N, Kobayashi H, Ohmori K. Gender differences in the antidiarrheal effect of zaldaride maleate in rats. Biol Pharm Bull. 2000 Jan;23(1):33-6. PubMed PMID: 10706407.; 13: Aikawa N, Karasawa A, Ohmori K. Effect of zaldaride maleate, an antidiarrheal compound, on 16,16-dimethyl prostaglandin E2-induced intestinal ion secretion in rats. Jpn J Pharmacol. 2000 Jul;83(3):269-72. PubMed PMID: 10952078.; 14: Aikawa N, Ohmori K. Effect of zaldaride maleate, an antidiarrheal compound, on fecal pellet output induced by hyperpropulsion in gastrointestine of rats. Jpn J Pharmacol. 2000 Apr;82(4):350-2. PubMed PMID: 10875756.; 15: Li H, Hong DH, Kim HS, Kim HW, Jung WK, Na SH, Jung ID, Park YM, Choi IW, Park WS. The calmodulin inhibitor CGS 9343B inhibits voltage-dependent K+ channels in rabbit coronary arterial smooth muscle cells. Toxicol Appl Pharmacol. 2015 Jun 15;285(3):207-13. doi: 10.1016/j.taap.2015.03.012. Epub 2015 Mar 18. PubMed PMID: 25796172.; 16: Cheng AC, Thielman NM. Update on Traveler's Diarrhea. Curr Infect Dis Rep. 2002 Feb;4(1):70-77. PubMed PMID: 11853660.; 17: Sherman PM, Petric M, Cohen MB. Infectious gastroenterocolitides in children: an update on emerging pathogens. Pediatr Clin North Am. 1996 Apr;43(2):391-407. Review. PubMed PMID: 8614607.; 18: Ha TT, Burwell ST, Goodwin ML, Noeker JA, Heggland SJ. Pleiotropic roles of Ca(+2)/calmodulin-dependent pathways in regulating cadmium-induced toxicity in human osteoblast-like cell lines. Toxicol Lett. 2016 Oct 17;260:18-27. doi: 10.1016/j.toxlet.2016.08.020. Epub 2016 Aug 21. PubMed PMID: 27558804; PubMed Central PMCID: PMC5671922.; 19: Lin JH, Rydqvist B. Inhibition of mechanotransducer currents in crayfish sensory neuron by CGS 9343B, a calmodulin antagonist. Eur J Pharmacol. 2000 May 26;397(1):11-7. PubMed PMID: 10844093.; 20: Bruton JD, Westerblad H, Lännergren J. Reversible depression of action potentials and force production in frog single muscle fibres by calmodulin-inhibitors. Acta Physiol Scand. 1996 Apr;156(4):441-6. PubMed PMID: 8732249.
• PubChem Compound: 6450522
• Last Modified: Nov 11 2021